Cas no 4721-17-9 (Hexadecylphosphonic acid)

Hexadecylphosphonic acid Properties

Names and Identifiers

• Phosphonic acid,P-hexadecyl-
• Hexadecylphosphonic Acid
• n-Hexadecylphosphonic Acid
• P-hexadecyl-Phosphonic acid
• HDPA
• cetylphosphonic acid
• Hexadecylphosphonic acid, 97%
• JDPSFRXPDJVJMV-UHFFFAOYSA-N
• FT-0717035
• N-HEXADECYLPHOSPHONICACID
• 4721-17-9
• CS-0361632
• DTXSID20549385
• AKOS017343250
• MFCD00015836
• H1488
• SCHEMBL33472
• T72502
• DB-070781
• +Expand

• MDL： MFCD00015836
• InChIKey： JDPSFRXPDJVJMV-UHFFFAOYSA-N
• Inchi： 1S/C16H35O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(17,18)19/h2-16H2,1H3,(H2,17,18,19)
• SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(O[H])O[H]

Computed Properties

• Exact Mass: 306.23200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 306.23238197g/mol
• Heavy Atom Count: 20
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 5.64540
• PSA: 67.34000
• Melting Point: 93.0 to 97.0 deg-C
• Color/Form: Not available
• Solubility: Not available

Related Categories

• Other Chemical Reagents
• Material Chemicals Electrical Materials